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  4. Ethyl 4-[[2-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-yl)sulfanyl]acetyl]amino]benzoate
Ethyl 4-[[2-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-yl)sulfanyl]acetyl]amino]benzoate Ethyl 4-[[2-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-yl)sulfanyl]acetyl]amino]benzoate
Brand Name: Vulcanchem
CAS No.: 315694-59-8
VCID: VC0381780
InChI: InChI=1S/C21H21N3O3S2/c1-3-27-21(26)13-7-9-14(10-8-13)24-17(25)11-28-19-18-15-5-4-6-16(15)29-20(18)23-12(2)22-19/h7-10H,3-6,11H2,1-2H3,(H,24,25)
SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC(=NC3=C2C4=C(S3)CCC4)C
Molecular Formula: C21H21N3O3S2
Molecular Weight: 427.5g/mol

Ethyl 4-[[2-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-yl)sulfanyl]acetyl]amino]benzoate

CAS No.: 315694-59-8

Main Products

VCID: VC0381780

Molecular Formula: C21H21N3O3S2

Molecular Weight: 427.5g/mol

Ethyl 4-[[2-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-yl)sulfanyl]acetyl]amino]benzoate - 315694-59-8

CAS No. 315694-59-8
Product Name Ethyl 4-[[2-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-yl)sulfanyl]acetyl]amino]benzoate
Molecular Formula C21H21N3O3S2
Molecular Weight 427.5g/mol
IUPAC Name ethyl 4-[[2-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-yl)sulfanyl]acetyl]amino]benzoate
Standard InChI InChI=1S/C21H21N3O3S2/c1-3-27-21(26)13-7-9-14(10-8-13)24-17(25)11-28-19-18-15-5-4-6-16(15)29-20(18)23-12(2)22-19/h7-10H,3-6,11H2,1-2H3,(H,24,25)
Standard InChIKey ARBIXLSVTNMSCI-UHFFFAOYSA-N
SMILES CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC(=NC3=C2C4=C(S3)CCC4)C
Canonical SMILES CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC(=NC3=C2C4=C(S3)CCC4)C
PubChem Compound 4406943
Last Modified Nov 11 2021
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